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Compound of Interest

Compound Name: CI-936

Cat. No.: B1248023 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling of the Potent NQO1 Inhibitor, CI-936.

This document provides immediate and essential safety, operational, and disposal guidance for

handling CI-936 (CAS 192820-78-3), also known as ES 936. Given its nature as a potent

NQO1 inhibitor, a cautious approach is paramount to ensure the safety of all laboratory

personnel.[1][2] In the absence of a specific published Occupational Exposure Limit (OEL), CI-
936 should be handled as a potent pharmaceutical compound, necessitating stringent

containment and personal protective measures.

Occupational Exposure Banding
A compound is generally classified as potent if it has an OEL of ≤ 10 μg/m³, a daily therapeutic

dose of ≤ 10 mg/day, or exhibits high pharmacological selectivity.[3] In the absence of specific

OEL data for CI-936, a risk-based approach using Occupational Exposure Bands (OEBs) is

recommended.[3][4][5] OEBs categorize chemicals into bands based on their potential toxicity

and potency, guiding the implementation of appropriate safety protocols.[3][4][5] Given its high

potency, CI-936 would likely fall into OEB 3 or 4, requiring rigorous containment and handling

procedures.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure during the handling of CI-936.

The following table summarizes the recommended PPE.
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PPE Category Item Specification

Eye Protection Safety Glasses
Must be worn at all times when

in the laboratory.

Goggles
Required when there is a risk

of splashing or aerosolization.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is advised for enhanced

protection. Gloves should be

inspected for integrity before

each use and changed

immediately if contact with the

compound occurs.

Body Protection Laboratory Coat

A standard laboratory coat is

required. Consider a

disposable gown for

procedures with a higher risk

of contamination.

Respiratory Protection Respirator

Recommended if handling the

powder outside of a ventilated

enclosure or if aerosolization is

possible. An N95 or higher-

rated particulate respirator

should be used.

Engineering Controls and Safe Handling
Engineering controls should be the primary method for exposure control.
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Control/Practice Recommendation

Ventilation

Handle CI-936 in a well-ventilated area,

preferably within a certified chemical fume hood,

to minimize inhalation exposure.

Handling Practices

Avoid direct contact with skin, eyes, and

clothing. Do not breathe dust or vapor. Wash

hands thoroughly after handling. All

manipulations of the solid compound should be

performed in a contained manner to prevent

dust generation.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Keep away from

incompatible materials such as strong oxidizing

agents.

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures must be followed.

Procedure Action

Spill Containment

In case of a spill, wear appropriate PPE. Absorb

the spill with an inert material (e.g., sand,

vermiculite) and collect it in a sealed, labeled

container for disposal.

Disposal

Dispose of waste material in accordance with

local, state, and federal regulations. Do not

allow the chemical to enter drains or waterways.

Contaminated PPE and materials should be

disposed of as hazardous waste.
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To further clarify the procedural steps for ensuring safety when working with CI-936, the

following diagrams illustrate the decision-making process for PPE selection and the workflow

for proper disposal.
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CI-936: PPE Selection Workflow

Start: Prepare to Handle CI-936

Assess Risk of Exposure
(e.g., quantity, duration, procedure)

Select Appropriate PPE

Low Risk
(e.g., small quantity, short duration, no aerosolization)

Low

High Risk
(e.g., large quantity, extended duration, potential for aerosolization)

High

Standard PPE:
- Safety Glasses

- Lab Coat
- Single Pair of Nitrile/Neoprene Gloves

Enhanced PPE:
- Goggles

- Disposable Gown
- Double Gloves (Nitrile/Neoprene)

- N95 Respirator

Proceed with Handling CI-936

End

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE when handling CI-936.
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CI-936: Disposal Plan

Start: Disposal Required

Identify Waste Type

Waste Category?

Contaminated Solid Waste
(e.g., gloves, wipes, weigh paper)

Solid

Contaminated Liquid Waste
(e.g., solutions containing CI-936)

Liquid

Unused/Expired CI-936

Unused Compound

Place in a labeled, sealed hazardous waste bag/container Collect in a labeled, sealed hazardous waste container Keep in original, sealed container and label as hazardous waste

Store in designated hazardous waste accumulation area

Arrange for disposal by certified hazardous waste vendor

End

Click to download full resolution via product page

Caption: Step-by-step guidance for the safe disposal of CI-936 and contaminated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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